Cas no 103745-00-2 (Urea,N'-[(4-amino-2-methyl-5-pyrimidinyl)methyl]-N-(2-chloroethyl)-N-nitroso-,sodium salt (1:1))

Urea,N'-[(4-amino-2-methyl-5-pyrimidinyl)methyl]-N-(2-chloroethyl)-N-nitroso-,sodium salt (1:1) structure
103745-00-2 structure
Product Name:Urea,N'-[(4-amino-2-methyl-5-pyrimidinyl)methyl]-N-(2-chloroethyl)-N-nitroso-,sodium salt (1:1)
CAS No:103745-00-2
MF:C9H13ClN6NaO2
MW:295.681290388107
CID:209401
PubChem ID:190595
Update Time:2025-04-19

Urea,N'-[(4-amino-2-methyl-5-pyrimidinyl)methyl]-N-(2-chloroethyl)-N-nitroso-,sodium salt (1:1) Chemical and Physical Properties

Names and Identifiers

    • Urea,N'-[(4-amino-2-methyl-5-pyrimidinyl)methyl]-N-(2-chloroethyl)-N-nitroso-,sodium salt (1:1)
    • sodium,3-[(4-amino-2-methylpyrimidin-5-yl)methyl]-1-(2-chloroethyl)-1-nitrosourea
    • AC1L4QVW
    • AC1Q1VS2
    • AR-1L8039
    • Sodium 3-[(4-amino-2-methyl-pyrimidin-5-yl)methyl]-1-(2-chloroethyl)-1-nitroso-urea
    • DTXSID80276701
    • 103745-00-2
    • Urea, N'-[(4-amino-2-methyl-5-pyrimidinyl)methyl]-N-(2-chloroethyl)-N-nitroso-, sodium salt (1:1)
    • Urea, N'-((4-amino-2-methyl-5-pyrimidinyl)methyl)-N-(2-chloroethyl)-N-nitroso-, monosodium salt
    • Inchi: 1S/C9H13ClN6O2.Na/c1-6-12-4-7(8(11)14-6)5-13-9(17)16(15-18)3-2-10;/h4H,2-3,5H2,1H3,(H,13,17)(H2,11,12,14);/q;+1
    • InChI Key: WCIRDPAVRRIWKW-UHFFFAOYSA-N
    • SMILES: ClCCN(C(NCC1=CN=C(C)N=C1N)=O)N=O.[Na+]

Computed Properties

  • Exact Mass: 295.06889
  • Monoisotopic Mass: 295.0686207g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 4
  • Complexity: 292
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 114Ų

Experimental Properties

  • PSA: 113.57

Urea,N'-[(4-amino-2-methyl-5-pyrimidinyl)methyl]-N-(2-chloroethyl)-N-nitroso-,sodium salt (1:1) Related Literature

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